(RS)-1-(4-bromo-3-fluoro-phenyl)-2-(2-hydroxy-ethylamino)-ethanol

• Molecular Formula: C10H13BrFNO2
• Molecular Weight: 278.12 g/mol
• IUPAC Name: 1-(4-bromo-3-fluorophenyl)-2-(2-hydroxyethylamino)ethanol
• InChI: InChI=1S/C10H13BrFNO2/c11-8-2-1-7(5-9(8)12)10(15)6-13-3-4-14/h1-2,5,10,13-15H,3-4,6H2
• InChI Key: WUCGUBILEJJJIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(CNCCO)O)F)Br

Description

(RS)-1-(4-bromo-3-fluoro-phenyl)-2-(2-hydroxy-ethylamino)-ethanol is a useful research compound. Its molecular formula is C10H13BrFNO2 and its molecular weight is 278.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of (RS)-2-(4-bromo-3-fluoro-phenyl)-oxirane (4.69 g) in THF (11 ml) was added 2-aminoethanol (13.2 ml) and the mixture was stirred at room temperature overnight. The reaction mixture was then poured into brine and extracted twice with EtOAc. The combined organic layers was dried over Na2SO4 and concentrated in vacuo to afford (RS)-1-(4-bromo-3-fluoro-phenyl)-2-(2-hydroxy-ethylamino)-ethanol (5.37 g) as a yellow viscous oil which was used in the next step without further purification. MS (ISP): 280.2 ([{81Br}M+H]+), 278.1 ([{79Br}M+H]+).

Synthesis routes and methods II

Procedure details

2-(4-Bromo-3-fluoro-phenyl)-oxirane (25.1 g, 109 mmol) was combined with tetrahydrofurane (70 ml) to give a yellow solution. Ethanolamine (66.4 g, 65.1 ml, 1.09 mol) was added. The resulting orange solution was stirred at room temperature overnight. The reaction mixture was poured into brine and extracted twice with ethyl acetate. The organic layers were dried over MgSO4 and concentrated in vacuo to yield a yellow oil (27.9 g, 92%), MS (ISP): 277.9 ([{79Br}M+H]+), 279.9 ([{81Br}M+H]+).